5-(2,3-dihydro-1-benzofuran-5-yl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-1H-pyrazole-3-carboxamide

Specification

• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol
• IUPAC Name: 3-(2,3-dihydro-1-benzofuran-5-yl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-1H-pyrazole-5-carboxamide
• Standard InChI: InChI=1S/C22H23N3O4/c1-27-20-5-3-14(11-21(20)28-2)7-9-23-22(26)18-13-17(24-25-18)15-4-6-19-16(12-15)8-10-29-19/h3-6,11-13H,7-10H2,1-2H3,(H,23,26)(H,24,25)
• Standard InChI Key: BYACDHNCHLVXRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2=CC(=NN2)C3=CC4=C(C=C3)OCC4)OC

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure features three distinct moieties:

• Pyrazole core: A five-membered aromatic ring with two adjacent nitrogen atoms at positions 1 and 2. The carboxamide group (-CONH-) at position 3 enhances hydrogen-bonding capacity and molecular recognition.

• 2,3-Dihydrobenzofuran: A bicyclic system fused to the pyrazole at position 5. The dihydro nature of the benzofuran ring introduces partial saturation, influencing conformational flexibility and electronic distribution.

• 3,4-Dimethoxyphenethyl group: A substituted ethyl chain attached to the carboxamide nitrogen. The methoxy groups at positions 3 and 4 on the phenyl ring contribute to lipophilicity and potential π-π stacking interactions.

Physicochemical Profile

Key properties include:

Property	Value
Molecular Formula	C22H23N3O4
Molecular Weight	393.4 g/mol
Hydrogen Bond Donors	2 (NH of pyrazole and amide)
Hydrogen Bond Acceptors	5 (amide O, furan O, methoxy O)
Rotatable Bonds	6
Topological Polar Surface Area	86.7 Ų

These parameters suggest moderate bioavailability, with the polar surface area indicating potential membrane permeability challenges.

Synthesis and Optimization Strategies

Synthetic Pathways

The synthesis typically follows a convergent approach:

• Benzofuran intermediate preparation: 5-Bromo-2,3-dihydrobenzofuran undergoes Suzuki-Miyaura coupling with a boronic ester to introduce substituents at position 5.

• Pyrazole ring formation: A 1,3-dipolar cycloaddition between a nitrile imine (generated in situ from hydrazonyl chloride) and an alkyne forms the pyrazole core. Regioselectivity is controlled by electronic effects of substituents.

• Carboxamide coupling: The pyrazole-3-carboxylic acid is activated using HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) and coupled with 2-(3,4-dimethoxyphenyl)ethylamine under inert conditions.

Reaction Optimization

Critical parameters include:

• Catalyst selection: Palladium catalysts (e.g., Pd(PPh3)4) for Suzuki couplings, with triethylamine as base.

• Temperature control: Cycloadditions performed at 0–5°C to minimize side reactions.

• Purification: Sequential column chromatography (silica gel, ethyl acetate/hexane gradient) yields >95% purity.

Compound Class	MIC against S. aureus (µg/mL)	Reference
3,5-Diaryl pyrazoles	8–16
1-Acetyl-3,5-diphenylpyrazoles	4–32
Target compound (predicted)	16–64 (estimated)	–

The higher predicted MIC for 5-(2,3-dihydro-1-benzofuran-5-yl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-1H-pyrazole-3-carboxamide may stem from reduced membrane penetration due to its polar surface area.

Enzyme Modulation

Dihydrobenzofuran-containing compounds frequently target monoamine oxidases (MAOs). In particular, 1-thiocarbamoyl-3-aryl-4,5-dihydropyrazoles inhibit MAO-B with IC50 values of 0.8–2.1 µM, comparable to rasagiline. The target compound’s dihydrobenzofuran moiety may similarly interact with MAO-B’s FAD-binding domain.

Structure-Activity Relationship (SAR) Analysis

Role of the Pyrazole Core

• N1 substitution: Free NH at position 1 (as in 1H-pyrazole) enhances hydrogen bonding with target proteins compared to N-methylated analogs.

• C3 carboxamide: The CONH group improves solubility and enables salt bridge formation with lysine/arginine residues.

Benzofuran Contributions

• Planarity: The fused benzofuran increases aromatic surface area, favoring intercalation into DNA or enzyme pockets.

• Electron density: Oxygen’s lone pairs in the furan ring may participate in charge-transfer interactions.

Dimethoxyphenethyl Modifications

• Methoxy positioning: 3,4-Dimethoxy substitution optimizes steric and electronic effects for receptor binding, as seen in apomorphine derivatives.

• Ethyl linker: A two-carbon chain balances flexibility and rigidity, allowing optimal positioning of the dimethoxyphenyl group.

Applications and Future Directions

Therapeutic Prospects

• Neurodegenerative diseases: MAO-B inhibition potential positions it as a candidate for Parkinson’s disease adjunct therapy.

• Chronic inflammation: COX-2 selectivity could be optimized through methoxy group halogenation (e.g., replacing OCH3 with CF3).

Industrial Synthesis Challenges

• Scale-up limitations: Pd-catalyzed couplings require expensive ligands; alternative Ni-based catalysts are under investigation.

• Purification costs: HPLC may replace column chromatography for >10 kg batches, though gradient optimization is needed.